Cas no 331834-13-0 (Benzofuran-5-ylboronic acid)

• Product Name: Benzofuran-5-ylboronic acid
• CAS No: 331834-13-0
• MF: C₈H₇BO₃
• MW: 161.950382471085
• MDL: MFCD04038999
• CID: 303829
• PubChem ID: 4197999
• Update Time: 2025-11-01

Benzofuran-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• Benzofuran-5-ylboronic acid
• 1-benzofuran-5-ylboronic acid
• Benzofuran-2-boronic acid
• BENZOFURAN-5-BORONIC ACID
• Boronic acid, B-5-benzofuranyl-
• 1-Benzofuran-5-boronic acid
• 5-benzofuranboronic acid
• 5-benzofuranylboronic acid
• Benzo[b]furan-5-boronic acid
• BENZOFURAN-5-YL-5-BORONIC ACID

• MDL： MFCD04038999
• Inchi： 1S/C8H7BO3/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5,10-11H
• InChI Key： WYXQQAYIAJRORT-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(B(O)O)C=CC1=2

Computed Properties

• Exact Mass: 162.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Boiling Point: 340.4°C at 760 mmHg
• PSA: 53.60000
• LogP: 0.11260

Benzofuran-5-ylboronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P280;P305+P351+P338;P304+P340;P405;P501
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzofuran-5-ylboronic acid

Comprehensive Guide to Benzofuran-5-ylboronic acid (CAS No. 331834-13-0): Properties, Applications, and Industry Insights

Benzofuran-5-ylboronic acid (CAS No. 331834-13-0) is a versatile boronic acid derivative widely used in organic synthesis, pharmaceutical research, and material science. This compound belongs to the benzofuran family, a class of heterocyclic compounds known for their unique electronic properties and biological activities. With the growing demand for suzuki-miyaura coupling reagents and arylboronic acids, Benzofuran-5-ylboronic acid has gained significant attention in recent years.

The molecular structure of Benzofuran-5-ylboronic acid features a benzofuran core attached to a boronic acid functional group at the 5-position. This configuration makes it an excellent building block for cross-coupling reactions, particularly in the synthesis of complex organic molecules. Researchers frequently search for "benzofuran boronic acid derivatives" and "CAS 331834-13-0 applications" when exploring its potential uses in drug discovery and material development.

In pharmaceutical applications, Benzofuran-5-ylboronic acid serves as a key intermediate for developing small molecule drugs targeting various diseases. The benzofuran scaffold is known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have focused on its potential in kinase inhibitor development, aligning with current trends in targeted cancer therapy research.

The compound's role in material science is equally noteworthy. With increasing interest in organic electronic materials, Benzofuran-5-ylboronic acid has been explored for creating conjugated polymers and OLED materials. Its ability to participate in palladium-catalyzed reactions makes it valuable for constructing π-conjugated systems with tailored optoelectronic properties.

From a synthetic chemistry perspective, Benzofuran-5-ylboronic acid demonstrates excellent stability and reactivity in various organic transformations. Chemists often search for "handling benzofuran boronic acids" and "purification methods for CAS 331834-13-0" to optimize laboratory procedures. The compound typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like THF, DMSO, and dichloromethane.

Recent advancements in green chemistry have sparked interest in developing more sustainable approaches for using Benzofuran-5-ylboronic acid in synthesis. Researchers are investigating water-mediated coupling reactions and catalyst recycling systems to reduce environmental impact while maintaining high reaction efficiency. These developments address growing concerns about sustainable chemical processes in the industry.

Quality control of Benzofuran-5-ylboronic acid is crucial for research and industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify purity and structural integrity. The compound's stability under various storage conditions is another frequently searched topic, with recommendations typically suggesting storage in cool, dry environments under inert atmosphere.

The market for Benzofuran-5-ylboronic acid continues to expand, driven by increasing demand from both pharmaceutical and material science sectors. Suppliers often highlight its availability in different purity grades (95%, 97%, 99+%) to meet diverse research needs. Current industry trends show growing interest in "custom synthesis of benzofuran derivatives" and "bulk quantities of CAS 331834-13-0" from manufacturing partners.

Safety considerations for handling Benzofuran-5-ylboronic acid follow standard laboratory protocols for boronic acid compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. Material safety data sheets (MSDS) provide detailed handling instructions, addressing common queries about "benzofuran-5-ylboronic acid safety profile" and "CAS 331834-13-0 storage requirements".

Future research directions for Benzofuran-5-ylboronic acid include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These emerging applications align with current interests in targeted protein degradation and chemical biology tools. The compound's versatility ensures its continued relevance in cutting-edge scientific research across multiple disciplines.